Bicalutamide Chemical and Physical Properties

Names and Identifiers

- Bicalutamide
- Bicalutamide (Subject to patent free)
- 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
- Bicalutamidec
- Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
- Bicaiutamide
- BicalutaMide API
- Cosudex
- ODEX
- Bicalutamide (CDX)
- Casodex
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
- Calutide
- ICI 176334
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
- Bicalutamide (Casodex)
- LKJPYSCBVHEWIU-UHFFFAOYSA-N
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- C18H14F4N2O4S
- ICI 176,334
- CPD000466329
- Propanami
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
- (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
- Casode
- ZD 176334
- Bicalutamide for system suitability
- AC-4232
- Bicusan
- bicalutamida
- NCGC00167977-02
- HMS3654K18
- CCRIS 8728
- EX-A962
- D00961
- BICALUTAMIDE [USP MONOGRAPH]
- Bicalutamide, British Pharmacopoeia (BP) Reference Standard
- Tox21_303560
- Calumid
- Z2108698963
- SDCCGSBI-0633779.P001
- BICALUTAMIDE [USAN]
- BICALUTAMIDE (MART.)
- Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
- LP01026
- 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- BICALUTAMIDE [EP MONOGRAPH]
- NSC722665
- NSC-722665
- HMS3263M13
- NCGC00261711-01
- PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
- SR-01000759410-4
- (+-)-bicalutamide
- BDBM18525
- HSDB 7655
- HMS3714P13
- NC00201
- Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
- Q1988832
- HMS2051B13
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
- BICALUTAMIDE (USP IMPURITY)
- AB00639963_10
- NCGC00257459-01
- CCG-220876
- CCG-100951
- L02BB03
- Casodex (TN)
- NS00000400
- AB00639963-08
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- CHEBI:91617
- BRD-A29485665-001-11-0
- BICALUTAMIDE (EP MONOGRAPH)
- SB17301
- 90357-06-5
- MLS001424047
- Bicadex
- Binabic
- Bical
- DTXSID501016794
- B3206
- HMS2089N12
- racemic bicalutamide
- BRD-A29485665-001-03-7
- BICALUTAMIDE [VANDF]
- AKOS015895073
- Pharmakon1600-01504827
- MLS000759437
- 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- HMS3393B13
- BCP02110
- (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
- CHEMBL409
- NSC759816
- HMS3372K05
- A0Z3NAU9DP
- Tox21_501026
- Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
- ICI-176334
- BICALUTAMIDE [WHO-DD]
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
- DB01128
- BCP9000408
- Bicalox
- Bicalutamide, United States Pharmacopeia (USP) Reference Standard
- BICALUTAMIDE [USP-RS]
- KS-1161
- (RS)-bicalutamide
- NCGC00167487-01
- DTXCID00209197
- CHEBI:3090
- BICALUTAMIDE [USP IMPURITY]
- BCPP000337
- CS-1296
- BRN 5364666
- NCGC00167977-09
- Bicamide
- bicalutamidum
- SMR000466329
- CHEBI:144093
- CAS-90357-06-5
- NCGC00167977-01
- (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- BICALUTAMIDE (USP MONOGRAPH)
- Bypro
- Bicalutamide, European Pharmacopoeia (EP) Reference Standard
- NSC-759816
- BICALUTAMIDE [JAN]
- SW197581-4
- Bicalutamide (JP18/USP/INN)
- s1190
- Bicatlon
- NSC 759816
- N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
- EN300-1715981
- BICALUTAMIDE [MART.]
- DB-041165
- BICALUTAMIDE [INN]
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
- C08160
- -2-hydroxy-2-methylpropanamide
- NCGC00167977-03
- AB00639963-09
- UNII-A0Z3NAU9DP
- -3-(4-fluorophenylsulfonyl)
- SR-01000759410-5
- N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
- BRD-A29485665-001-12-8
- MFCD00869971
- HMS2232H03
- ICI176,334-1
- BICALUTAMIDE [ORANGE BOOK]
- Propanamide,
- Calutol
- (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
- inverted exclamation markY98% (HPLC), powder
- SR-01000759410
- AB00639963-06
- CCG-222330
- Bicalutamide (CDX), >=98% (HPLC), powder
- Bicalutamide [USAN:USP:INN:BAN]
- BICALUTAMIDE (USP-RS)
- NCGC00167977-20
- 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- DTXSID2022678
- Tox21_112488
- Raffolutil
- Ormandyl
- SCHEMBL3611
- HY-14249
- BICALUTAMIDE [MI]
- GTPL2863
- N-(4-cyano-3-(trifluoromethyl)phenyl)
- BICALUTAMIDE [HSDB]
- Bicalutamide Crystalline Form II
- Kalumid
- MDL： MFCD00869971
- Inchi： 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
- InChI Key： LKJPYSCBVHEWIU-UHFFFAOYSA-N
- SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
- BRN： 5364666

Computed Properties

Exact Mass: 430.06100
Monoisotopic Mass: 430.06104075 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.3
Molecular Weight: 430.4
Topological Polar Surface Area: 116

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.5200
Melting Point: 194.0 to 198.0 deg-C
Boiling Point: 650.3°C at 760 mmHg
Flash Point: 347.1±31.5 °C
Refractive Index: 1.577
Solubility: DMSO: >5mg/mL
PSA: 115.64000
LogP: 4.03338
Sensitiveness: Sensitive to light
Vapor Pressure: 7.54X10-15 mm Hg at 25 °C (est)
Merck: 1200
λmax: 270(CH3CN)(lit.)

Bicalutamide Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H315-H319-H360
Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
Hazardous Material transportation number：3077
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：TX1413500
Hazardous Material Identification：
Safety Term：9
Packing Group：III
Risk Phrases：R36/37/38
HazardClass：9
PackingGroup：III
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Bicalutamide Customs Data

HS CODE：2929909090
Customs Data：

China Customs Code:
2929909090

Overview:

2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bicalutamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14249-10mM*1mLinDMSO	Bicalutamide	90357-06-5	99.85%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-14249-50mg	Bicalutamide	90357-06-5	99.85%	50mg	￥500	2024-05-25
MedChemExpress	HY-14249-100mg	Bicalutamide	90357-06-5	99.85%	100mg	￥750	2024-05-25
MedChemExpress	HY-14249-200mg	Bicalutamide	90357-06-5	99.85%	200mg	￥1100	2024-05-25
MedChemExpress	HY-14249-500mg	Bicalutamide	90357-06-5	99.85%	500mg	￥2100	2024-05-25
MedChemExpress	HY-14249-1g	Bicalutamide	90357-06-5	99.85%	1g	￥3300	2024-05-25
MedChemExpress	HY-14249-5g	Bicalutamide	90357-06-5	99.85%	5g	￥9900	2024-05-25
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-100mg	Bicalutamide	90357-06-5	≥98%	100mg	￥120元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-1g	Bicalutamide	90357-06-5	≥98%	1g	￥290元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BB0631-5g	Bicalutamide	90357-06-5	≥98%	5g	￥970元	2023-09-15

Bicalutamide Production Method

Production Method 1

371-42-6

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate , Water ; rt
1.4 Reagents: Hydrogen peroxide ; rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ; -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water

Reference

: Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide

Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Production Method 2

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; overnight, rt

Reference

: Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis

Xi, Hui; Deng, Bicheng; Zong, Zhenzhen; Lu, Shenglin; Li, Zhiping, Organic Letters, 2015, 17(5), 1180-1183

Production Method 3

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Formic acid , Hydrogen peroxide Solvents: Methyl acetate , Water ; 2 - 5 °C; 37 °C; 5 h, 25 - 35 °C

Reference

: Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline

, Czech Republic, , ,

Production Method 4

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone , Water ; 0.5 h, rt

Reference

: An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant

, China, , ,

Production Method 5

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid

Reference

: DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity

Gao, Bao ; Liu, Xiaojun; Yan, Qian; Yang, Ruiting; Jiang, Tao; et al, Synthesis, 2022, 54(9), 2258-2266

Production Method 6

455-15-2

87310-69-8

90357-06-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; 20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 3 h, rt

Reference

: Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging

Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Production Method 7

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Water ; 15 h, 90 °C

Reference

: Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives

Kim, Dae-Kwon; Um, Hyun-Suk; Park, Hoyoon; Kim, Seonwoo; Choi, Jin; et al, Chemical Science, 2020, 11(48), 13071-13078

Production Method 8

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid ; 12 h, rt

Reference

: Auto-oxidative hydroxysulfenylation of alkenes

Huo, Congde; Wang, Yajun; Yuan, Yong; Chen, Fengjuan; Tang, Jing, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide (90357-06-5)

Bicalutamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:90357-06-5)Bicalutamide

Order Number:A843528

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:00

Price ($):226.0/677.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:90357-06-5)毕卡鲁胺

Order Number:LE1639626

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:30

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:90357-06-5)Bicalutamide

Order Number:sfd16953;1639626

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Bicalutamide Spectrogram

MS-MS

13C NMR

1H NMR

300 MHz

DMSO

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Cas no 90357-06-5 (Bicalutamide)

Bicalutamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Bicalutamide Security Information

Bicalutamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Bicalutamide Pricemore >>

Bicalutamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide Suppliers

Bicalutamide Spectrogram

Bicalutamide Related Literature

Related Categories

90357-06-5 (Bicalutamide) Related Products